Cas no 949405-22-5 (N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 949405-22-5
• MF: C₁₈H₁₉BrN₂O₃S
• MW: 423.324062585831
• CID: 5790430
• PubChem ID: 17506686
• Update Time: 2025-10-22

N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26582942
• AB00782113-01
• N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide
• Z32358395
• 949405-22-5
• Propanamide, N-(4-bromo-3-methylphenyl)-3-[[(2-phenylethenyl)sulfonyl]amino]-

• Inchi： 1S/C18H19BrN2O3S/c1-14-13-16(7-8-17(14)19)21-18(22)9-11-20-25(23,24)12-10-15-5-3-2-4-6-15/h2-8,10,12-13,20H,9,11H2,1H3,(H,21,22)
• InChI Key： SFYNGFCNVXRPTO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C(C)=C1)(=O)CCNS(C=CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 422.02998g/mol
• Monoisotopic Mass: 422.02998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide

Comprehensive Overview of N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5)

N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a brominated aromatic ring, a sulfonamide linkage, and an amide moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapies.

The molecular structure of N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5) consists of a 4-bromo-3-methylphenyl group connected to a propanamide chain, which is further modified by a 2-phenylethenesulfonamido substituent. This arrangement provides distinct electronic and steric properties, influencing its reactivity and binding affinity. The presence of the bromo substituent enhances the compound's potential for further functionalization via cross-coupling reactions, a hot topic in modern synthetic chemistry. Additionally, the sulfonamide group is known for its bioisosteric properties, often improving pharmacokinetic profiles in drug candidates.

Recent studies have explored the biological activity of N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5), particularly its interactions with protein targets involved in cellular signaling pathways. This aligns with the growing demand for small-molecule modulators in precision medicine. The compound's structural features suggest potential applications in treating conditions like autoimmune diseases or cancer, areas where researchers are actively seeking novel therapeutic approaches. Its drug-like properties also make it a candidate for medicinal chemistry optimization programs.

From a synthetic chemistry perspective, N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5) represents an interesting case study in multi-step organic synthesis. The compound can be prepared through sequential amide coupling and sulfonylation reactions, with the bromo group serving as a handle for further diversification. This synthetic flexibility is particularly valuable in combinatorial chemistry and library design, where researchers aim to explore structure-activity relationships systematically. The compound's modular structure also makes it suitable for fragment-based drug discovery approaches.

The physicochemical properties of N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5) have been characterized to support its research applications. It typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents. These characteristics are important for formulation studies and biological testing. The compound's stability profile under various conditions has also been investigated, as this information is crucial for storage and handling in laboratory settings.

In the context of current research trends, N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5) has been examined for its potential in covalent inhibitor design. The electron-deficient alkene in its structure may participate in Michael addition reactions with biological nucleophiles, a mechanism increasingly exploited in drug development. This property aligns with the pharmaceutical industry's growing interest in targeted covalent inhibitors, which offer advantages in potency and selectivity for challenging drug targets.

Quality control and analytical characterization of N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5) typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and identity, which are critical for reproducible research results. The analytical data also provide insights into the compound's conformational preferences and molecular interactions, information that is valuable for both synthetic and biological studies.

Looking forward, N-(4-bromo-3-methylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949405-22-5) continues to be a compound of interest in academic research and industrial drug discovery. Its unique structural features and potential biological activities position it as a valuable tool for investigating structure-activity relationships and developing new therapeutic agents. As research in personalized medicine and targeted therapies advances, compounds with such versatile scaffolds are likely to remain at the forefront of medicinal chemistry innovation.